Cas no 68502-19-2 (4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine)

• Product Name: 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine
• CAS No: 68502-19-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 1026593
• PubChem ID: 57352659
• Update Time: 2025-05-24

4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine
• 4-(ethylsulfonyl)-N1-methyl-1,2-Benzenediamine
• 4-ethylsulfonyl-1-N-methylbenzene-1,2-diamine
• 68502-19-2
• FT-0734097
• 4-(Ethanesulfonyl)-N~1~-methylbenzene-1,2-diamine
• DTXSID50722543
• AKOS015999847
• A24382

• MDL： MFCD19441116
• Inchi： 1S/C9H14N2O2S/c1-3-14(12,13)7-4-5-9(11-2)8(10)6-7/h4-6,11H,3,10H2,1-2H3
• InChI Key： PUDJLGMEUVHMJG-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)N)NC)(=O)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine

Comprehensive Overview of 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine (CAS No. 68502-19-2)

4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine (CAS No. 68502-19-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and material science research. This compound features a benzene ring substituted with an ethylsulfonyl group and a methylated diamine moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₁₄N₂O₂S, highlights its potential for diverse functionalization, aligning with modern trends in drug discovery and high-performance materials.

In recent years, the demand for sulfonamide derivatives like 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine has surged due to their role in developing targeted therapies and biocompatible polymers. Researchers frequently explore its reactivity in cross-coupling reactions and catalysis, addressing key challenges in sustainable chemistry. The compound's electron-withdrawing sulfonyl group enhances its utility in designing photoactive materials, a hot topic in renewable energy applications such as organic photovoltaics.

From an industrial perspective, 68502-19-2 is often discussed in forums focusing on scalable synthesis and green chemistry. Innovations in microwave-assisted synthesis and flow chemistry have optimized its production, reducing waste and energy consumption—a priority for environmentally conscious manufacturers. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards in pharmaceuticals.

The compound's relevance extends to academic research, where it serves as a model substrate for studying structure-activity relationships (SAR). Its N-methylated diamine component is particularly intriguing for neurological drug candidates, coinciding with rising interest in neurodegenerative disease treatments. Online searches often link 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine to queries about blood-brain barrier permeability and enzyme inhibition, reflecting its multidisciplinary appeal.

Safety and handling of 68502-19-2 adhere to general laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under standard guidelines, its storage recommendations align with best practices for sulfonamide stability, avoiding prolonged exposure to moisture or light. These precautions resonate with workplace safety trends highlighted in OSHA-aligned discussions.

In summary, 4-(Ethylsulfonyl)-N1-methylbenzene-1,2-diamine exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across pharmaceuticals, materials science, and catalysis ensures its continued prominence in both industrial and academic settings. As research evolves, this compound is poised to contribute to breakthroughs in personalized medicine and sustainable technology, answering pressing global challenges.